Cas no 2174007-62-4 (ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate)

• Product Name: ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate
• CAS No: 2174007-62-4
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5154771
• PubChem ID: 137951789
• Update Time: 2025-05-19

ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chloro-5H,7H,8H-pyrano[4,3-c]pyridazine-4-carboxylate
• ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate

• Inchi： 1S/C10H11ClN2O3/c1-2-16-10(14)8-6-5-15-4-3-7(6)12-13-9(8)11/h2-5H2,1H3
• InChI Key： YOGMQWIYXFJGAU-UHFFFAOYSA-N
• SMILES： C12CCOCC1=C(C(OCC)=O)C(Cl)=NN=2

Additional information on ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate

Introduction to Ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate (CAS No. 2174007-62-4)

Ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2174007-62-4, represents a fascinating example of the intricate molecular architecture that is being explored to develop novel therapeutic agents. The structural features of this molecule, particularly its pyrano[4,3-c]pyridazine core, make it a promising candidate for further investigation in drug discovery programs.

The chemical structure of ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate encompasses a pyranopyridazine scaffold, which is a heterocyclic system that combines the properties of both pyran and pyridazine rings. This unique arrangement of nitrogen and oxygen atoms provides the molecule with a rich array of potential binding sites for biological targets. The presence of a chloro substituent at the 3-position and an ester group at the 4-carboxyl position further enhances its chemical reactivity and functional diversity.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential applications in medicine. Pyranopyridazines have been particularly studied for their role as intermediates in the synthesis of various bioactive molecules. The compound ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate is no exception and has been explored in several research contexts due to its structural complexity and chemical versatility.

One of the most compelling aspects of ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate is its potential as a building block for more complex pharmacophores. The pyrano[4,3-c]pyridazine core can be modified in various ways to tailor its biological activity. For instance, researchers have investigated derivatives of this compound for their potential antimicrobial and anti-inflammatory properties. The chloro group at the 3-position can be readily functionalized through nucleophilic substitution reactions, allowing for the introduction of diverse substituents that may enhance binding affinity to specific biological targets.

The ester group at the 4-carboxyl position also offers opportunities for further chemical manipulation. Esterases can cleave this group under certain conditions, releasing a free carboxylic acid that can be incorporated into more complex molecules. This flexibility makes ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit favorable pharmacokinetic properties and can interact with biological targets in unique ways. Ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate has been used in several synthetic protocols aimed at developing new therapeutic agents. Its structural motifs have been incorporated into molecules that show promise in preclinical studies for treating various diseases.

The synthesis of ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The process typically begins with the formation of the pyranopyridazine core through cyclization reactions. Subsequent functionalization steps introduce the chloro and ester groups at strategic positions on the molecule. These synthetic routes highlight the compound's potential as a versatile intermediate in medicinal chemistry.

In conclusion, ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate (CAS No. 2174007-62-4) is a significant compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its pyrano[4,3-c]pyridazine core provides a rich platform for synthetic modifications aimed at creating novel bioactive molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like ethyl 3-chloro-5H,7H,8H-pyrano4,3-cpyridazine-4-carboxylate will remain at the forefront of medicinal chemistry innovation.